Cas no 918437-99-7 (Pentanoic acid, 5-iodo-2,4-dimethyl-, methyl ester, (2S,4R)-)

• Product Name: Pentanoic acid, 5-iodo-2,4-dimethyl-, methyl ester, (2S,4R)-
• CAS No: 918437-99-7
• MF: C₈H₁₅IO₂
• MW: 270.107975244522
• CID: 775808
• PubChem ID: 71427114
• Update Time: 2025-04-19

Pentanoic acid, 5-iodo-2,4-dimethyl-, methyl ester, (2S,4R)- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 5-iodo-2,4-dimethyl-, methyl ester, (2S,4R)-
• methyl (2S,4R)-5-iodo-2,4-dimethylpentanoate
• DTXSID70845864
• 918437-99-7

• Inchi： 1S/C8H15IO2/c1-6(5-9)4-7(2)8(10)11-3/h6-7H,4-5H2,1-3H3/t6-,7+/m1/s1
• InChI Key： HKTBAQCCJDBKSC-RQJHMYQMSA-N
• SMILES： IC[C@H](C)C[C@@H](C(=O)OC)C

Computed Properties

• Exact Mass: 270.01168g/mol
• Monoisotopic Mass: 270.01168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų